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Cat. No.: B1678452 Get Quote

For researchers, scientists, and vector control professionals, the selection of appropriate spray

equipment is a critical determinant in the efficacy of Indoor Residual Spraying (IRS) programs.

This guide provides a detailed comparison of the performance of various sprayer types used

for the application of Pirimiphos-methyl, a key organophosphate insecticide in the fight

against malaria and other vector-borne diseases. The following analysis is based on

experimental data and established evaluation protocols to aid in informed equipment selection.

The performance of a sprayer in an IRS program is not solely determined by its ability to deliver

insecticide, but also by its operational feasibility, consistency, and the physical characteristics of

the spray it produces. Key parameters for evaluation include flow rate, droplet size, and the

ergonomic and safety features of the equipment. This guide categorizes and compares

sprayers based on their mode of operation: manual hand compression, rechargeable-battery,

and motorized.

Performance Data Summary
The following table summarizes the key performance indicators for a range of commercially

available sprayers, providing a quantitative basis for comparison.
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Sprayer
Type

Model
Flow Rate
(ml/min)

Droplet
Size
(VMD,
µm)

Weight
(full, kg)

Battery/F
uel Life
(min)

Noise
Level
(dBA)

Hand

Compressi

on

Hudson X-

pert (with

CFV)

550 120-200 15 N/A N/A

Goizper IK

Vector

Control

Super

550 120-200 <15 N/A N/A

Rechargea

ble-Battery
Solo 416 Consistent 120-200 ~15

329.0 ±

18.8
Negligible

Birchmeier

REC

15ABZ

Consistent 120-200 ~15 323-589 Negligible

Hudson

NeverPum

p

Consistent 120-200 ~15
175-288

liters
Negligible

Motorized
Honda

WJR 2525
Consistent 120-200 >15 108-156 High

Kawashim

a AK35GX
Consistent 120-200 >15 108-156 High

VMD: Volume Median Diameter. CFV: Constant Flow Valve. Data is compiled from a

comparative study by Batista et al., 2019.[1][2]

Detailed Sprayer Category Analysis
Hand Compression Sprayers
Hand compression sprayers, such as the Hudson X-pert and the Goizper IK Vector Control

Super, have been the standard for IRS for many years.[1][2] Their primary advantage is their
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simplicity, low cost, and ease of maintenance. However, maintaining a constant pressure and

flow rate can be challenging, leading to variability in insecticide application. The introduction of

a Constant Flow Valve (CFV) has significantly improved the performance of models like the

Hudson X-pert by stabilizing the flow rate at the WHO-recommended 550 ml/min.[1][2] The

Goizper IK Vector Control Super has integrated CFVs to achieve a similar consistent flow.[1][2]

Rechargeable-Battery Sprayers
Rechargeable-battery sprayers, including the Solo 416, Birchmeier REC 15ABZ, and Hudson

NeverPump, offer a significant advantage in terms of consistent flow rate without the need for

manual pumping.[1][2] This leads to a more uniform application of insecticide on treated

surfaces. These models produce negligible noise, which can be a significant operational

advantage in residential settings.[1][2] Battery life is a key consideration, with models offering

several hours of continuous operation.[1][2]

Motorized Sprayers
Motorized sprayers, such as the Honda WJR 2525 and Kawashima AK35GX, also provide a

consistent flow rate.[1][2] However, their use in indoor settings is often limited by their

significant weight, high noise levels, and engine heat, which can be unpleasant for spray

operators.[1][2] These factors can impact operator fatigue and overall program efficiency.

Experimental Protocols
The evaluation of sprayer performance for IRS should adhere to standardized methodologies

to ensure comparable and reliable data. The World Health Organization (WHO) provides

guidelines for testing mosquito adulticides for IRS, which include protocols for laboratory and

field evaluations.[3]

Key Experimental Procedures:
Flow Rate Measurement: The flow rate of the sprayer is determined by measuring the

volume of liquid discharged over a specific time period. For hand compression sprayers, this

should be done at a constant pressure, often maintained with a CFV. For battery-powered

and motorized sprayers, the flow rate should be measured during continuous operation.[1][2]
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Droplet Size Analysis: Droplet size is a critical factor in the efficacy of IRS. Droplets that are

too small may drift and not impact the target surface, while overly large droplets can lead to

uneven coverage. Droplet size is typically measured using laser diffraction or hot-wire

systems. The Volume Median Diameter (VMD) is a key metric, with a target range of 120-

200 µm for IRS applications.[1]

Insecticide Deposition Rate: To assess the actual amount of insecticide deposited on a

surface, filter papers are placed on walls and ceilings before spraying. After spraying, the

filter papers are collected and the amount of active ingredient is quantified using analytical

methods such as High-Performance Liquid Chromatography (HPLC). This allows for the

determination of the application accuracy and uniformity.

Battery/Fuel Life and Operational Characteristics: For battery-powered and motorized

sprayers, the duration of continuous operation on a full charge or tank of fuel is measured.[1]

[2] Other operational characteristics such as the sprayer's weight (empty and full), noise

level, and ease of use are also evaluated.[1][2]

Visualizing Experimental Workflows
To better understand the logical flow of sprayer evaluation, the following diagrams illustrate the

key stages of the experimental process.
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Figure 1: General workflow for evaluating IRS sprayer performance.
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Figure 2: Workflow for assessing insecticide deposition rate.

Conclusion
The choice of a sprayer for Pirimiphos-methyl application in IRS programs has significant

implications for operational efficiency and vector control efficacy. While traditional hand

compression sprayers remain a viable option, especially with the use of constant flow valves,

rechargeable-battery sprayers offer superior consistency in application with improved operator

comfort. Motorized sprayers, though powerful, are generally less suitable for indoor use. A

thorough evaluation of sprayer performance based on standardized protocols is essential for

selecting the most appropriate equipment to achieve optimal results in the fight against vector-

borne diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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